Cas no 897454-90-9 (3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897454-90-9
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5479330
• Update Time: 2025-07-19

3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,4,5-trimethoxy-N-[2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]ethyl]-
• 3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C22H25N3O5S/c1-27-16-7-5-14(6-8-16)17-13-24-22(25-17)31-10-9-23-21(26)15-11-18(28-2)20(30-4)19(12-15)29-3/h5-8,11-13H,9-10H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key： REUQDYGPJDETFF-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(OC)C=C2)=CN=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

Recent Advances in the Study of 3,4,5-Trimethoxy-N-(2-{5-(4-Methoxyphenyl)-1H-Imidazol-2-Ylsulfanyl}Ethyl)Benzamide (CAS: 897454-90-9)

The compound 3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS: 897454-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a trimethoxybenzamide moiety linked to a substituted imidazole ring via a sulfanyl-ethyl bridge. This configuration is believed to contribute to its bioactivity, particularly in modulating specific cellular pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reproducibility in subsequent biological assays.

In vitro studies have demonstrated that 3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide exhibits promising inhibitory effects on certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound showed selective inhibition of protein kinase C (PKC) isoforms, with IC50 values in the low micromolar range. This selectivity suggests potential for targeted therapeutic applications with reduced off-target effects.

Further investigations into the compound's mechanism of action have revealed its ability to disrupt intracellular signaling cascades, particularly those involving the NF-κB pathway. This finding is significant given the pathway's role in inflammation and oncogenesis. Animal models of rheumatoid arthritis treated with the compound exhibited reduced synovial inflammation and joint damage, as evidenced by histopathological analysis and cytokine profiling. These results underscore the compound's potential as a lead candidate for anti-inflammatory drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Early pharmacokinetic studies indicate moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 3,4,5-trimethoxy-N-(2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities position it as a viable candidate for further development. Future studies should focus on elucidating its full spectrum of biological targets, optimizing its drug-like properties, and advancing it through preclinical and clinical trials to realize its therapeutic potential.